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Compound of Interest

Compound Name: (2S,4S)-Sacubitril

Cat. No.: B1435712

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of (2S,4S)-Sacubitril, a
critical component of the angiotensin receptor-neprilysin inhibitor (ARNI) class of drugs. This
document details its chemical identity, mechanism of action, pharmacokinetic profile, and the
experimental methodologies used to characterize its effects.

~hemical Identi

Parameter Value

4-(((2S,4S)-1-([1,1'-Biphenyl]-4-yl)-5-ethoxy-4-

IUPAC Name methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic
acid[1][2][3]

CAS Number 149709-63-7[1][2][3][4]

Molecular Formula C24H29NOs

Molecular Weight 411.5 g/mol

Mechanism of Action: A Dual Regulatory Pathway

Sacubitril is a prodrug that is rapidly converted in vivo to its active metabolite, sacubitrilat
(LBQ657), by esterases.[5][6][7][8] Sacubitrilat is a potent inhibitor of neprilysin, a neutral
endopeptidase responsible for the degradation of several endogenous vasoactive peptides,
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most notably the natriuretic peptides (NPs), including atrial natriuretic peptide (ANP) and brain
natriuretic peptide (BNP).[5][6][7][9]

By inhibiting neprilysin, sacubitrilat increases the circulating levels of these beneficial peptides.
[7][9] This augmentation of the natriuretic peptide system leads to a cascade of favorable
cardiovascular and renal effects, including vasodilation, natriuresis (sodium excretion), and
diuresis (water excretion).[7][9] These actions collectively reduce blood volume and cardiac
workload, thereby alleviating the symptoms of heart failure.

However, neprilysin also degrades other substances, including angiotensin I1.[6] Therefore,
neprilysin inhibition alone would lead to an undesirable increase in angiotensin Il levels. To
counteract this, Sacubitril is co-formulated with an angiotensin receptor blocker (ARB), typically
valsartan. This combination, known as an ARNI, simultaneously blocks the renin-angiotensin-
aldosterone system (RAAS) and enhances the natriuretic peptide system, providing a
synergistic therapeutic effect in patients with heart failure.[10][11][12][13]

Signaling Pathway of Sacubitril/Valsartan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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